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Compound of Interest

(2-Chloro-4-methylphenyl)
Compound Name:
(cyclopropyl)methanamine

CAS No.: 1270526-43-6

Cat. No.: B1395938

Get Quote

Executive Summary & Scaffold Analysis

The 2-Chloro-4-methylphenyl moiety (derived from 2-chloro-4-methylaniline, CAS 615-65-6)
represents a privileged scaffold in medicinal chemistry and agrochemical synthesis. Unlike its
more notorious isomer, 4-chloro-2-methylaniline (a known carcinogen and chlordimeform
metabolite), the 2-chloro-4-methyl variant offers a distinct steric and electronic profile utilized to
modulate lipophilicity (

) and metabolic stability in drug candidates.

Electronic and Steric Architecture

The reactivity of the amine nitrogen is governed by two opposing forces:

» Ortho-Chlorine Effect (Steric/Electronic): The chlorine atom at the 2-position exerts a
negative inductive effect (-1), lowering the pKa of the aniline (approx. pKa 3.0-3.5) compared
to unsubstituted aniline (pKa 4.6). Crucially, it provides steric bulk that protects the nitrogen
from metabolic N-oxidation but also hinders nucleophilic attack during synthesis.
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o Para-Methyl Effect (Electronic): The methyl group at the 4-position provides weak electron
donation via hyperconjugation, slightly offsetting the deactivating nature of the chlorine, but
its primary role is lipophilic tuning.

Synthetic Architectures

Synthesizing N-substituted derivatives of 2-chloro-4-methylaniline requires overcoming the
nucleophilicity deficit caused by the electron-withdrawing ortho-chlorine. We prioritize two
pathways: Palladium-Catalyzed Buchwald-Hartwig Amination for C-N bond formation with aryl
halides, and Nucleophilic Aromatic Substitution (

) for heteroaryl coupling (common in kinase inhibitor synthesis).

Method A: Buchwald-Hartwig Cross-Coupling

Best for: Coupling with unactivated aryl bromides/chlorides.

The steric bulk of the 2-chloro group necessitates the use of specific dialkylbiaryl phosphine
ligands. Standard ligands like

often fail to promote the reductive elimination step effectively in hindered systems.

Recommended Ligand System:

» BrettPhos or RuPhos: These ligands are designed to form highly active mono-ligated Pd(0)
species that accommodate ortho-substituted anilines.

Experimental Protocol: Pd-Catalyzed N-Arylation

Validation: This protocol minimizes protodehalogenation side-products common with hindered
substrates.

Reagents:
e 2-Chloro-4-methylaniline (1.0 equiv)[1][2]
o Aryl Bromide (1.1 equiv)

e (1-2 mol%)
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e BrettPhos (2-4 mol%)
e Base:
(1.4 equiv)
e Solvent: Toluene or 1,4-Dioxane (anhydrous)
Step-by-Step Workflow:

 Inert Atmosphere Setup: Flame-dry a Schlenk tube and cycle Argon/Vacuum (3x). Oxygen is
the primary cause of catalyst death.

o Catalyst Pre-complexation: Add

and BrettPhos. Add solvent and stir at RT for 5 mins to generate the active
species (solution typically turns from dark purple to orange/brown).

e Substrate Addition: Add the aryl bromide, 2-chloro-4-methylaniline, and

e Reaction: Heat to 100°C for 12—18 hours.

o Critical Checkpoint: Monitor via LC-MS.[3] If conversion stalls, add a second portion of
catalyst/ligand (0.5 mol%).

o Workup: Filter through a celite pad (removes Pd black). Concentrate and purify via flash
chromatography (Hexane/EtOAC).

Method B: Nucleophilic Aromatic Substitution ()

Best for: Synthesis of Anilinopyrimidine Kinase Inhibitors.

This is the industry-standard route for attaching this scaffold to pyrimidine or quinazoline cores
(e.g., analogs of Dasatinib or Gefitinib).

Experimental Protocol: Microwave-Assisted
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Reagents:

2-Chloro-4-methylaniline (1.0 equiv)[1][2]

2,4-Dichloropyrimidine (1.0 equiv)

Solvent: n-Butanol or Isopropanol

Acid Catalyst: conc. HCI (cat. 2-3 drops) or pTSA
Step-by-Step Workflow:
e Preparation: Dissolve aniline and pyrimidine in n-Butanol in a microwave vial.

» Activation: Add catalytic HCI. The acid protonates the pyrimidine nitrogen, making the C-Cl
bond more electrophilic (essential for this deactivated aniline).

e Irradiation: Heat at 140°C-160°C for 20 minutes.
o Note: Thermal reflux (oil bath) requires 12—24 hours at 110°C.

« Isolation: Upon cooling, the product often precipitates as the hydrochloride salt. Filter and
wash with cold ether.

Mechanistic Visualization

The following diagram illustrates the divergent pathways for synthesizing these derivatives,
highlighting the specific activation requirements for the hindered 2-Cl amine.
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Caption: Divergent synthetic pathways. Path A utilizes bulky phosphine ligands to overcome
steric hindrance.[4] Path B utilizes acid catalysis to activate the electrophile.

Bioactivity & Pharmacological Profile[2][5]
Kinase Inhibition (The Anilinopyrimidine Motif)
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The 2-chloro-4-methyl substitution pattern is frequently employed to optimize Type | and Type Il
kinase inhibitors.

» Role of 2-Cl: Occupies the hydrophobic pocket (often the "gatekeeper" region) of the kinase
ATP-binding site. It forces the phenyl ring into a twisted conformation relative to the amine
bond (dihedral angle ~60-90°), which is often required for high-affinity binding.

» Role of 4-Me: Extends into the solvent-exposed region or hydrophobic back-cleft, improving
cellular permeability.

Toxicology & Metabolism

Unlike 4-chloro-o-toluidine, the 2-chloro-4-methyl isomer shows a different metabolic profile,
though caution is required.

o Methemoglobinemia: Like most chloro-anilines, this compound can induce
methemoglobinemia (oxidation of Hemoglobin Fe2+ to Fe3+).

o Genotoxicity: Ames tests (Salmonella typhimurium) generally show weak mutagenicity, often
requiring metabolic activation (S9 fraction).

Comparative Data Table: Isomer Properties

Property 2-Chloro-4-methylaniline 4-Chloro-2-methylaniline

CAS 615-65-6 95-69-2

Common Use Pharma Intermediate Dye/Pesticide (Banned)

pKa (Conj. Acid) ~3.1 ~3.8

Toxicity Concern Irritant / Methemoglobinemia Known Carcinogen (IARC 2A)

Steric Profile Ortho-CI (High hindrance) Ortho-Me (Med hindrance)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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